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Analytical Data Comparison

Analytical Parameter N-Ethylhexylone N-Butyl-Norbutylone

Molecular Formula C₁₅H₂₁NO₃ [1] [2] C₁₅H₂₁NO₃ [1] [2]

Molecular Weight 263.16 g/mol [1] [2] 263.16 g/mol [1] [2]

HR-MS [M+H]⁺ 264.1597 m/z [1] [2] 264.1602 m/z [1] [2]

¹³C NMR (Carbon-1) 194.60 ppm [1] [2] 194.55 ppm [1] [2]

¹³C NMR (Carbon-2) 60.62 ppm [1] [2] 61.75 ppm [1] [2]

¹³C NMR (Carbon-3) 30.22 ppm [1] [2] 23.71 ppm [1] [2]

¹³C NMR (Carbon-6) 11.68 ppm [1] [2] 13.97 ppm [1] [2]

¹³C NMR (Carbon-7) 41.65 ppm [1] [2] 46.19 ppm [1] [2]

¹³C NMR (Carbon-8) 13.99 ppm [1] [2] 27.94 ppm [1] [2]
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Experimental Protocols for Differentiation

The following section details the methodologies cited in the 2025 study for obtaining the data presented

above.

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: Initial separation and fingerprinting of the compounds.
Protocol: The samples were analyzed using GC-MS with electron impact (EI) ionization. A general-

purpose HP-5 type column (or equivalent) was used, which is standard in many forensic laboratories
[1] [2].

Key Findings: Both isomers showed an identical base peak at 114 m/z and very similar retention
times, making them nearly indistinguishable by GC-MS alone. This highlights a significant limitation of

relying solely on this technique for these particular isomers [1] [2].

High-Resolution Mass Spectrometry (HR-MS)

Objective: To confirm the exact molecular formula by providing precise mass measurement.

Protocol: The samples were directly infused into the HR-MS system. The protonated molecule
[M+H]⁺ was accurately measured [1] [2].

Key Findings: While both isomers have the same nominal mass, HR-MS can differentiate them
based on the exact mass of the protonated molecule, with a slight but measurable difference (N-
Ethylhexylone: 264.1597 m/z, N-Butyl-Norbutylone: 264.1602 m/z) [1] [2].

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To unambiguously determine the molecular structure by identifying the specific carbon and

hydrogen environments.
Protocol: The structures of the isomers were confirmed using ¹H and ¹³C NMR spectroscopy. The

chemical shifts for the carbon atoms were assigned, as shown in the table above [1] [2].
Key Findings: NMR is the definitive technique for differentiation. The carbon chemical shifts,

particularly for positions 2, 3, 6, 7, and 8, are distinctly different between the two isomers due to their
unique alkyl chain arrangements (e.g., a butyl group on the nitrogen for N-Butyl-Norbutylone vs. a

hexyl chain on the α-carbon for N-Ethylhexylone) [1] [2].
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Analytical Differentiation Workflow

The following diagram illustrates the recommended step-by-step workflow for reliably differentiating

between these structural isomers, based on the experimental findings.
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Key Takeaways for Researchers

GC-MS is insufficient alone: Due to identical major fragments and similar retention times, these

isomers cannot be reliably distinguished using only standard GC-MS [1] [2].
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HR-MS confirms identity: This technique provides the exact mass, helping to confirm the molecular

formula and is a critical step before structural analysis [1] [2].
NMR is the gold standard: For definitive structural elucidation and differentiation of these isomers,

NMR spectroscopy is essential. The distinct chemical shifts in the ¹³C NMR spectrum provide
unambiguous evidence of their different structures [1] [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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